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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed laboratory protocol for the bromination of 2-
hydroxypropanal, also known as lactaldehyde. The synthesis outlined is based on established
methodologies for the preparation of 2-bromopropionaldehyde, a valuable intermediate in
various synthetic applications.

Data Summary

The following table summarizes the quantitative data from representative experiments for the
bromination of 2-hydroxypropanal. These experiments demonstrate the scalability and
efficiency of the described protocol.
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1 14.8 150 19.2 3 23.3 85.0
2 26.2 210 26.4 2 36.8 75.6
3 38.6 463 57.9 6 57.9 84.0
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Experimental Protocol

This protocol details the synthesis of 2-bromopropionaldehyde from 2-hydroxypropanal.

Materials:

2-Hydroxypropanal

e Methanol (CHsOH)

e Bromine (Br2)

o Diethyl ether ((C2H5s)20)

e Anhydrous sodium sulfate (Na2S0a4)

e Three-necked round-bottom flask

e Stirring apparatus

e Dropping funnel

e Apparatus for reduced pressure evaporation
Procedure:

e Reaction Setup: In a three-necked flask of appropriate size, combine 2-hydroxypropanal and
methanol. Stir the mixture at room temperature until the 2-hydroxypropanal is fully dissolved.

[1]

» Addition of Bromine: Slowly add bromine to the solution using a dropping funnel while
maintaining continuous stirring. The addition should be performed at room temperature.[1]

e Reaction: Allow the reaction to stir at room temperature for a period of 2 to 6 hours. The
progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[1]

e Solvent Removal: Once the reaction is complete, remove the methanol and any excess
bromine by evaporation under reduced pressure.[1]
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» Extraction: Wash the resulting residue three times with diethyl ether. Combine the ether
layers.[1]

» Drying and Concentration: Dry the combined ether solution over anhydrous sodium sulfate.
Filter the solution to remove the drying agent and then concentrate the filtrate until dry to
obtain the crude 2-bromopropionaldehyde product.[1] The crude product can often be used
in subsequent steps without further purification.[1]

Experimental Workflow
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Caption: Workflow for the bromination of 2-hydroxypropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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